4-(4-butoxy-3-methylbenzoyl)-5-(3,4-dichlorophenyl)-3-hydroxy-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one 4-(4-butoxy-3-methylbenzoyl)-5-(3,4-dichlorophenyl)-3-hydroxy-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0723717
InChI: InChI=1S/C25H27Cl2NO5/c1-4-5-11-33-20-9-7-17(13-15(20)2)23(29)21-22(16-6-8-18(26)19(27)14-16)28(10-12-32-3)25(31)24(21)30/h6-9,13-14,22,29H,4-5,10-12H2,1-3H3/b23-21+
SMILES: CCCCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC(=C(C=C3)Cl)Cl)O)C
Molecular Formula: C25H27Cl2NO5
Molecular Weight: 492.4 g/mol

4-(4-butoxy-3-methylbenzoyl)-5-(3,4-dichlorophenyl)-3-hydroxy-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one

CAS No.:

Cat. No.: VC0723717

Molecular Formula: C25H27Cl2NO5

Molecular Weight: 492.4 g/mol

* For research use only. Not for human or veterinary use.

4-(4-butoxy-3-methylbenzoyl)-5-(3,4-dichlorophenyl)-3-hydroxy-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one -

Specification

Molecular Formula C25H27Cl2NO5
Molecular Weight 492.4 g/mol
IUPAC Name (4E)-4-[(4-butoxy-3-methylphenyl)-hydroxymethylidene]-5-(3,4-dichlorophenyl)-1-(2-methoxyethyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C25H27Cl2NO5/c1-4-5-11-33-20-9-7-17(13-15(20)2)23(29)21-22(16-6-8-18(26)19(27)14-16)28(10-12-32-3)25(31)24(21)30/h6-9,13-14,22,29H,4-5,10-12H2,1-3H3/b23-21+
Standard InChI Key BYNFNQYEJCSYQS-XTQSDGFTSA-N
Isomeric SMILES CCCCOC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCOC)C3=CC(=C(C=C3)Cl)Cl)/O)C
SMILES CCCCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC(=C(C=C3)Cl)Cl)O)C
Canonical SMILES CCCCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC(=C(C=C3)Cl)Cl)O)C

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